4-Chloro-6,7-difluoroquinazoline

• IUPAC Name: 4-chloro-6,7-difluoroquinazoline
• InChI: InChI=1S/C8H3ClF2N2/c9-8-4-1-5(10)6(11)2-7(4)12-3-13-8/h1-3H
• InChI Key: RFMNNDWGWANMMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)F)N=CN=C2Cl
• Molecular Formula: C8H3ClF2N2
• DSSTOX Substance ID: DTXSID60610664
• Molecular Weight: 200.57 g/mol
• CAS RN: 625080-60-6

Description

Quinazoline derivatives have been the subject of extensive research due to their diverse pharmacological activities. The compound 4-Chloro-6,7-difluoroquinazoline, although not directly mentioned in the provided papers, is structurally related to the compounds discussed in the research. These studies focus on the synthesis, structural analysis, and biological evaluation of various quinazoline derivatives, which can provide insights into the properties and potential applications of this compound.

Synthesis Analysis

The synthesis of quinazoline derivatives often involves multi-step reactions starting from simple precursors such as vanillin or anthracene derivatives. For instance, the synthesis of 4-amino-2-chloro-6,7-dimethoxyquinazoline was achieved through a series of reactions including methylation, nitration, oxidation, esterification, reduction, cyclization, chlorination, and amination, with an overall yield of about 37% . Similarly, the synthesis of 7-(benzyloxy)-4-chloro-6-methoxyquinazoline was accomplished through substitution, nitration, reduction, cyclization, and chlorination steps . These methods highlight the complexity and the need for optimization in the synthesis of quinazoline derivatives.

Molecular Structure Analysis

The molecular structures of quinazoline derivatives are often confirmed using spectroscopic techniques such as NMR and MS spectra, and in some cases, X-ray crystallography. For example, the structure of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline was elucidated using X-ray crystallography, revealing an orthorhombic system with specific space group parameters . The presence of intramolecular hydrogen bonding, as seen in the benzo[1,2-f:5,4-f']diquinoline derivatives, can significantly influence the chemical shifts observed in NMR spectroscopy .

Chemical Reactions Analysis

Quinazoline derivatives can undergo various chemical reactions, including nucleophilic substitution, as demonstrated in the synthesis of 6-(3-chloropropoxy)-4-(2-fluorophenylamino)-7-methoxyquinazoline . The reactivity of these compounds can be influenced by the presence of substituents on the quinazoline ring, which can affect the electron density and steric hindrance around reactive sites.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinazoline derivatives are closely related to their molecular structure. For instance, the strong intramolecular CH···O hydrogen bond in benzo[1,2-f:5,4-f']diquinoline derivatives affects their fluorescent properties . The electronic properties, such as electrostatic surface potential and frontier molecular orbitals, are also crucial in determining the reactivity and potential applications of these compounds, as seen in the study of 5-amino-1-(7-chloroquinolin-4-yl)-1H-1,2,3-triazole-4-carbonitrile . Additionally, the presence of halogen atoms, such as chlorine and fluorine, can enhance the lipophilicity and potentially the bioavailability of these molecules.

Scientific Research Applications

Anticancer Research

4-Chloro-6,7-difluoroquinazoline and its derivatives have been extensively studied for their potential as anticancer agents. One derivative, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, has demonstrated significant efficacy as an apoptosis inducer and anticancer agent. This compound has shown promise in various cancer models, including breast cancer, due to its potent apoptosis-inducing activity and excellent blood-brain barrier penetration (Sirisoma et al., 2009).

Pharmaceutical Process Development

The derivatives of this compound have applications in the pharmaceutical industry, especially in the process development of key intermediates for antihypertensive drugs. A study conducted on 4-amino-2-chloro-6,7-dimethoxyquinazoline used it as a fingerprint to monitor synthetic reactions during the manufacture of antihypertensive drugs like doxazosin mesylate and prazosin (Rao et al., 2006).

DNA Binding and Cytotoxic Activities

Several studies have focused on the synthesis of new N-alkylanilinoquinazoline derivatives from 4-chloro-6,7-dimethoxyquinazoline. These compounds have been evaluated for their cytotoxic activities and potential as DNA intercalating agents, showing significant interactions with DNA and implications for therapeutic applications (Garofalo et al., 2010).

Synthesis routes and methods

Procedure details

To POCl3 (15 mL) was added 6,7-difluoro-4-hydroxyquinazoline (910 mg, 5 mmol) followed by triethylamine (700 uL, 5 mmol). The solution was then heated at 100° C. for 4 hours and concentrated in vacuo. The resulting sludge was triturated with EtOAc (2×100 mL), and the combined decanted org layers were flushed through a plug of silica gel to give 4-chloro-6,7-difluoroquinazoline (870 mg, 4.35 mmol, 87%). LC-MS (ESI) m/z 201 (M+H)+.